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Compound of Interest

Compound Name: Cobalt-57

Cat. No.: B224739

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing Cobalt-57 (°’Co) in the quality
control (QC) of gamma cameras. Adherence to these procedures is crucial for ensuring the
accuracy and reliability of imaging data in research and drug development.

Introduction to Cobalt-57 in Gamma Camera QC

Cobalt-57 is a widely used radionuclide for the routine quality control of gamma cameras. With
a half-life of 271.8 days and a principal gamma emission at 122 keV, it serves as a convenient
and long-lasting substitute for Technetium-99m (°°™Tc) (140 keV) in many QC procedures.[1]
The use of >’Co, particularly in the form of a solid sheet source, simplifies daily QC tasks and
reduces radiation exposure to personnel compared to preparing liquid-filled flood phantoms.[2]

[3]
Key quality control tests performed with 3’Co include:

» Extrinsic and Intrinsic Uniformity: To assess the uniformity of the detector's response to a
uniform flux of radiation.

o Spatial Resolution: To evaluate the camera'’s ability to distinguish between two points of
radioactivity.

o Spatial Linearity: To check for distortions in the image across the field of view.
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» Sensitivity: To measure the camera's efficiency in detecting gamma rays.

Properties of Cobalt-57

Property Value

Half-life 271.8 days[4]
Principal Gamma Energy 122.1 keV[5]

Other Gamma Energies 14.4 keV, 136.5 keV|[5]
Decay Mode Electron Capture[5]

Quality Control Protocols
Extrinsic Uniformity

Objective: To evaluate the uniformity of the gamma camera system, including the collimator
and the detector. This is typically a daily QC test.[2][6]

Materials:
e Cobalt-57 sheet source (flood source) with a uniformity of <1%.[1]
e Gamma camera with the collimator to be tested (e.g., Low-Energy High-Resolution, LEHR).
Experimental Protocol:
e Preparation:
o Mount the desired collimator onto the detector head.
o Position the detector head facing upwards.

o Carefully place the 5’Co sheet source on the collimator face, ensuring it covers the entire
useful field of view (UFOV).

o Data Acquisition:

o Set the energy window for >’Co (122 keV) with a 15-20% window width.
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o Acquire a flood image with a matrix size of 256x256 or 512x512.[7]

o Collect a sufficient number of counts, typically between 5 to 15 million counts for daily QC.
[6] For high-count flood corrections for SPECT, 30 to 120 million counts may be required.

[8]

o Data Analysis:

o Visually inspect the flood image for any non-uniformities, such as hot or cold spots, which
may indicate malfunctioning photomultiplier tubes (PMTSs) or collimator damage.

o Quantitatively analyze the uniformity using the camera's software to calculate the integral
and differential uniformity for both the central field of view (CFOV) and the useful field of
view (UFOV).

Acceptance Criteria:

Parameter Recommended Value Action Level

. . > 5%, investigate and consider
Integral Uniformity (UFOV) < 5%][6] o
recalibration.

> 3%, investigate and consider
Differential Uniformity (UFQV) < 3% 0_ ] J
recalibration.

Experimental Workflow for Extrinsic Uniformity:
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Extrinsic Uniformity Workflow
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Intrinsic Uniformity Workflow
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Spatial Resolution & Linearity Logic

Experimental Setup

Mount Collimator

Place Bar Phantom on Collimator

Place >”Co Sheet Source on Phantom

Image Acquisition

Acquire High-Resolution Image

(5-10 Million Counts)

v Evaluation
Assess Spatial Resolution: — | Assess Spatial Linearity:
Smallest visible bars T Straightness of bars
: :
I Outcome .
|
|
1
1

Degradation or Distortion
(Investigate)

Consistent with Baseline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b224739?utm_src=pdf-body-img
https://www.benchchem.com/product/b224739?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b224739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. Extrinsic Versus Intrinsic Uniformity Correction for y-Cameras | Journal of Nuclear
Medicine Technology [tech.snmjournals.org]

2. aapm.org [aapm.org]
3. researchgate.net [researchgate.net]

4. Quantification of gamma camera spatial resolution by means of bar phantom images -
PubMed [pubmed.ncbi.nim.nih.gov]

5. health.tas.gov.au [health.tas.gov.au]
6. aapm.org [aapm.org]

7. Phantom Testing: Nuclear Medicine (Revised 10-23-2025) : Accreditation Support
[accreditationsupport.acr.org]

8. intersocietal.org [intersocietal.org]

To cite this document: BenchChem. [Application Notes and Protocols for Gamma Camera
Quality Control Using Cobalt-57]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b224739#using-cobalt-57-for-gamma-camera-quality-
control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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